Cas no 254887-82-6 (1-(diphenylamino)-3-(1E)-{(4-methylbenzenesulfonyl)methylimino}(phenyl)methylthiourea)

• Product Name: 1-(diphenylamino)-3-(1E)-{(4-methylbenzenesulfonyl)methylimino}(phenyl)methylthiourea
• CAS No: 254887-82-6
• MF: C₂₈H₂₆N₄O₂S₂
• MW: 514.661643505096
• CID: 6221385
• PubChem ID: 6373301
• Update Time: 2025-10-23

1-(diphenylamino)-3-(1E)-{(4-methylbenzenesulfonyl)methylimino}(phenyl)methylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylamino)-3-(1E)-{(4-methylbenzenesulfonyl)methylimino}(phenyl)methylthiourea
• 1-[(E)-N-[(4-methylphenyl)sulfonylmethyl]-C-phenylcarbonimidoyl]-3-(N-phenylanilino)thiourea
• (E)-2,2-diphenyl-N-(phenyl((tosylmethyl)imino)methyl)hydrazinecarbothioamide
• AKOS001024810
• 254887-82-6
• 1-(DIPHENYLAMINO)-3-[(1E)-{[(4-METHYLBENZENESULFONYL)METHYL]IMINO}(PHENYL)METHYL]THIOUREA
• F0749-0008
• Z56797081

• Inchi： 1S/C28H26N4O2S2/c1-22-17-19-26(20-18-22)36(33,34)21-29-27(23-11-5-2-6-12-23)30-28(35)31-32(24-13-7-3-8-14-24)25-15-9-4-10-16-25/h2-20H,21H2,1H3,(H2,29,30,31,35)
• InChI Key： FPVFVHBQJHWCRR-UHFFFAOYSA-N
• SMILES： S(C/N=C(\C1C=CC=CC=1)/NC(NN(C1C=CC=CC=1)C1C=CC=CC=1)=S)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 514.14971843g/mol
• Monoisotopic Mass: 514.14971843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 1-(diphenylamino)-3-(1E)-{(4-methylbenzenesulfonyl)methylimino}(phenyl)methylthiourea

Research Brief on 1-(diphenylamino)-3-(1E)-{(4-methylbenzenesulfonyl)methylimino}(phenyl)methylthiourea (CAS: 254887-82-6)

The compound 1-(diphenylamino)-3-(1E)-{(4-methylbenzenesulfonyl)methylimino}(phenyl)methylthiourea (CAS: 254887-82-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of this thiourea derivative as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The compound's ability to interact with sulfonyl-containing moieties and its diphenylamino group has been shown to enhance its binding affinity to target proteins, making it a promising candidate for drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity.

In vitro and in vivo experiments have demonstrated that 254887-82-6 exhibits significant anti-inflammatory and anti-proliferative effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound effectively suppressed the NF-κB signaling pathway, reducing cytokine production in macrophage cells. Additionally, preliminary findings suggest its potential in targeting protein-protein interactions critical for cancer cell survival, though further validation is required.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 254887-82-6. Its low solubility and moderate bioavailability have prompted investigations into novel formulation strategies, such as nanoparticle encapsulation or prodrug derivatization. Collaborative efforts between academic and industrial researchers are underway to address these limitations and advance the compound toward clinical trials.

In conclusion, 1-(diphenylamino)-3-(1E)-{(4-methylbenzenesulfonyl)methylimino}(phenyl)methylthiourea represents a compelling area of research with broad implications for drug discovery. Future studies should focus on expanding its therapeutic scope, improving delivery mechanisms, and exploring synergistic effects with existing therapies. This brief underscores the need for continued investment in the development of this and related compounds to unlock their full potential in treating complex diseases.